BENGHE O ey &

2-(1,2-Dioxopropoxy)benzoic acid hydrate:
Operational Disposal Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-(1,2-Dioxopropoxy)benzoic acid
Compound Name:
hydrate

Cat. No.: B12046158

Get Quote

Executive Summary & Chemical Identity

Immediate Directive: 2-(1,2-Dioxopropoxy)benzoic acid hydrate (commonly known as OBA-
09) is a biologically active neuroprotective agent and a pyruvate ester of salicylic acid.[1] Due
to its specific biological activity and severe aquatic toxicity classification (WGK 3), it must be

strictly segregated from general municipal waste and disposed of via high-temperature

incineration.

Chemical Profile:
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Parameter Detail

Common Name OBA-09 Hydrate; O-Pyruvoylsalicylic acid

IUPAC Name 2-(1,2-Dioxopropoxy)benzoic acid hydrate

CAS Number 856095-68-6

Molecular Formula C10HsOs[1] - xH20

Solubility DMSO (40 mg/mL), Ethanol (80 mg/mL), DMF
(30 mg/mL)

Hazard Class WGK 3 (Severe hazard to waters); Irritant

| Reactivity | Moisture sensitive (Hydrolyzes to Salicylic acid & Pyruvate) |

The Science of Disposal: Why Specificity Matters

As scientists, we do not follow safety rules blindly; we understand the mechanism of hazard.
The disposal protocol for OBA-09 is dictated by two factors: Environmental Persistence and
Chemical Instability.

Mechanism of Instability (Hydrolysis Risk)

OBA-09 contains an

-keto ester linkage (pyruvyl ester). In the presence of moisture or improper pH, this molecule
undergoes hydrolysis, releasing Salicylic Acid and Pyruvic Acid. While these byproducts are
common metabolites, the uncontrolled release of the parent active pharmaceutical ingredient
(API) into water systems poses a significant risk to aquatic life due to its designed neuroactive
properties.

Figure 1: Hydrolytic Degradation Pathway This diagram illustrates the breakdown of OBA-09
upon exposure to environmental moisture, necessitating desiccant storage and incineration to
prevent groundwater contamination.
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Caption: Chemical hydrolysis of OBA-09. The

-keto ester bond is susceptible to nucleophilic attack by water, degrading the active compound
into constituent acids.

Step-by-Step Disposal Protocols

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)
standards for organic chemical waste.

Scenario A: Solid Waste (Expired or Excess Powder)

Context: You have a vial of OBA-09 that has degraded (turned tan/brown) or is no longer
needed.

e Do Not Dissolve: Never dissolve solid OBA-09 in water for drain disposal. This violates WGK
3 protocols.

» Primary Containment: Keep the substance in its original glass vial. If the vial is
compromised, transfer to a high-density polyethylene (HDPE) or amber glass jar.

» Labeling: Affix a hazardous waste tag.
o Constituents: "2-(1,2-Dioxopropoxy)benzoic acid (OBA-09)"[1]
o Hazard Checkbox: Toxic, Irritant.

e Segregation: Place the container in the Solid Organic Waste stream destined for incineration.
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Scenario B: Liquid Waste (Stock Solutions in DMSO/Ethanol)

Context: You have leftover experimental stock solutions.

e Solvent Compatibility: OBA-09 is typically dissolved in DMSO or Ethanol. These are
flammable/combustible solvents.

o Collection: Pour into the Non-Halogenated Organic Solvent Waste carboy.
o Note: Ensure the carboy is compatible with DMSO (HDPE is standard).

» Precipitation Check: If OBA-09 precipitates out of solution upon mixing with other waste, do
not attempt to re-dissolve. Let it settle as sludge; the incinerator will handle the solids.

» Prohibited Actions: Do not mix with Oxidizing Acids (e.g., Nitric Acid) as the organic solvent
carrier (Ethanol/DMSO) creates an immediate explosion hazard.

Scenario C: Contaminated Debris (Spill Cleanup)

Context: A minor spill (<500 mg) occurred on the benchtop.
o PPE: Wear nitrile gloves, lab coat, and safety glasses.
o Containment: Cover the spill with an absorbent pad or spill pillow.

» Solvent Wipe: Dampen a paper towel with Ethanol (OBA-09 is highly soluble in ethanol) to
wipe up the residue. Do not use water initially, as OBA-09 is less soluble in neutral water and
may smear.

» Disposal: Place all wipes, gloves, and pads into a sealed clear plastic bag (double-bagged).

» Final Stream: Tag as "Solid Debris Contaminated with OBA-09" and place in the Solid
Hazardous Waste bin.

Operational Decision Matrix

Use this workflow to determine the correct disposal path for OBA-09 in your laboratory.
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Caption: Decision logic for segregating OBA-09 waste streams. All paths ultimately lead to
incineration to ensure destruction of the pharmacophore.

Storage & Stability (Prevention of Premature Waste)

To minimize waste generation, proper storage is critical. OBA-09 is an ester and is prone to
hydrolysis.

e Temperature: Store at -20°C.

» Desiccation: Must be stored with a desiccant. Exposure to ambient humidity will degrade the
white powder to a tan/brown sticky solid (hydrolyzed salicylic acid/pyruvate mixture).

o Shelf Life: ~2 years if stored properly. If the compound changes color from white to dark
brown, it has degraded and should be disposed of as solid chemical waste.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12046158/docs?utm_src=pdf-body-img#2-1-2-dioxopropoxy-benzoic-acid-hydrate-operational-disposal-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12046158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

References

e Sigma-Aldrich (Merck).OBA-09 hydrate Product Information & Safety. Retrieved from
o Cayman Chemical.OBA-09 Safety Data Sheet and Product Description. Retrieved from

» Biomol.OBA-09: Neuroprotective agent and antioxidant.[1] Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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